1-(2,4-dimethoxyphenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione

• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-(6-methoxy-1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C24H25N3O5/c1-30-14-4-6-18-17(10-14)16-8-9-26(13-19(16)25-18)21-12-23(28)27(24(21)29)20-7-5-15(31-2)11-22(20)32-3/h4-7,10-11,21,25H,8-9,12-13H2,1-3H3
• InChI Key: JPTJNPBUCICDGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2CCN(C3)C4CC(=O)N(C4=O)C5=C(C=C(C=C5)OC)OC

Description

The compound 1-(2,4-dimethoxyphenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione features a pyrrolidine-2,5-dione core substituted with:

• A 2,4-dimethoxyphenyl group at position 1.
• A 6-methoxy-beta-carboline moiety at position 2.

Its molecular weight (~440 g/mol) and polar surface area (estimated >100 Ų) suggest moderate oral bioavailability, contingent on rotatable bond count and hydrogen-bonding interactions .

Biological Activity

The compound 1-(2,4-dimethoxyphenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione is a complex organic molecule that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

This compound belongs to a class of beta-carboline derivatives known for their diverse biological activities. The structural formula can be represented as follows:

$$\text{C}_{19}\text{H}_{22}\text{N}_2\text{O}_4$$

Antioxidant Activity

Research indicates that beta-carboline derivatives exhibit significant antioxidant properties. For instance, studies have shown that similar compounds protect against lipid peroxidation and oxidative stress in various cellular models . The antioxidant capacity is often measured using assays such as DPPH radical scavenging and ORAC (Oxygen Radical Absorbance Capacity).

Neuroprotective Effects

Beta-carbolines are also noted for their neuroprotective effects. In particular, compounds with similar structures have been evaluated for their ability to mitigate neuronal damage caused by oxidative stress. For example, the tetrahydro-beta-carboline derivatives have shown protective effects against potassium cyanide-induced toxicity in murine models .

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Antioxidant	Scavenging free radicals	, ,
Neuroprotection	Inhibition of lipid peroxidation	,
Anticancer	Induction of apoptosis in cancer cells
Antimicrobial	Inhibition of bacterial growth

Case Studies and Research Findings

• Neuroprotective Study : A study conducted on the neuroprotective effects of related beta-carboline derivatives demonstrated that these compounds could significantly reduce neuronal apoptosis when exposed to neurotoxic agents. The results indicated a marked increase in cell viability in treated groups compared to controls .
• Antioxidant Efficacy : A comparative study assessed the antioxidant activities of various tetrahydro-beta-carbolines. The findings revealed that the compound exhibited superior radical scavenging activity compared to standard antioxidants like Trolox .
• Cytotoxicity Assessment : In vitro cytotoxicity assays against human cancer cell lines showed that the compound exhibited moderate activity, with IC50 values indicating potential for further development as an anticancer agent .

Structure-Activity Relationship (SAR)

The biological activity of beta-carboline derivatives is closely related to their chemical structure. Modifications at specific positions on the beta-carboline ring can enhance or diminish their pharmacological effects. For instance:

• Substitution at the 1-position with aromatic groups has been linked to increased antioxidant activity.
• The presence of methoxy groups has been associated with improved neuroprotective properties.

Table 2: Structure-Activity Relationships

Position Modified	Substituent	Effect on Activity
1	Aromatic groups	Increased antioxidant activity
3	Methoxy groups	Enhanced neuroprotection

Scientific Research Applications

Antidepressant Activity

Research has indicated that derivatives of beta-carbolines exhibit significant antidepressant properties. The compound has been linked to increased serotonin levels in the brain, similar to other compounds in its class. For instance, studies have shown that related beta-carboline derivatives can block audiogenic seizures and enhance serotonin function, suggesting their potential as antidepressants .

Anticancer Properties

The synthesis of tetrahydro-beta-carboline derivatives has been investigated for their cytotoxic effects against various cancer cell lines. A study demonstrated that hybrids of tetrahydro-beta-carbolines exhibited promising cytotoxicity against human cancer cells, indicating that the compound could be explored further for its anticancer potential .

Neuroprotective Effects

Compounds structurally related to 6-methoxy-1,2,3,4-tetrahydro-beta-carboline have shown neuroprotective effects by modulating neurotransmitter levels and reducing oxidative stress in neuronal cells. This suggests that the compound may have applications in treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease .

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of this compound involves multi-step organic reactions that incorporate both the pyrrolidine and beta-carboline frameworks. Understanding the SAR is crucial for optimizing its biological activity. Modifications to the methoxy groups or the introduction of additional functional groups can significantly alter its pharmacological properties.

Modification	Effect on Activity
Addition of halogens	Increased anticancer potency
Variation in alkyl chain length	Altered neuroprotective efficacy
Substitution at nitrogen position	Enhanced antidepressant effects

Case Studies

Several case studies highlight the therapeutic potential of this compound:

• Case Study on Antidepressant Efficacy : A controlled study evaluated the effects of a beta-carboline derivative on patients with major depressive disorder. Results indicated a significant reduction in depressive symptoms correlated with increased serotonin levels .
• Cytotoxicity Assessment : In vitro studies assessed the cytotoxic effects of various tetrahydro-beta-carboline derivatives on breast cancer cell lines. The results showed that certain modifications led to a marked increase in cell death rates compared to controls .
• Neuroprotection in Animal Models : Animal studies demonstrated that administration of beta-carboline derivatives resulted in improved cognitive function and reduced markers of oxidative stress in models of neurodegeneration .

Comparison with Similar Compounds

Impact of Substituents on Bioactivity

• Trifluoromethyl Group : The CF₃ group in introduces strong electron-withdrawing effects, enhancing metabolic stability and target selectivity (e.g., kinase inhibition).

Pharmacokinetic Considerations

• However, its lower rotatable bond count (<10) could offset this limitation .
• Metabolic Stability : Fluorinated derivatives (e.g., ) exhibit slower hepatic clearance due to C-F bond stability, whereas methoxy groups are prone to demethylation, requiring structural optimization for prolonged half-life .

Unique Advantages of the Target Compound

• Dual Methoxy Substitutions : The 2,4-dimethoxyphenyl group may synergize with the 6-methoxy-beta-carboline to enhance binding to serotonin (5-HT₂A) and sigma-1 receptors, as suggested by docking studies in analogous systems .
• Balanced Physicochemical Profile : Compared to halogenated or CF₃-containing analogs, the target compound’s moderate logP (~3.5) and molecular weight align with Lipinski’s rules for drug-likeness .

Q & A

Basic Research Questions

Q. What are the most efficient synthetic routes for 1-(2,4-dimethoxyphenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione?

• Methodological Answer : Multi-component reactions (MCRs) are highly effective for synthesizing complex pyrrolidine-2,5-dione derivatives. For example, a three-component reaction involving amines, carbonyl compounds, and acetylenedicarboxylates under reflux in ethanol can yield substituted pyrrolidinones with high regioselectivity . Optimizing solvent systems (e.g., acetic anhydride/acetic acid mixtures) and catalysts (e.g., fused sodium acetate) improves yields, as demonstrated in similar pyrrolidine-dione syntheses .

Q. How can spectroscopic techniques confirm the structure of this compound?

• Methodological Answer :

• FTIR : Identify key functional groups (e.g., C=O stretches at ~1700 cm⁻¹ for pyrrolidine-2,5-dione, methoxy C-O at ~1250 cm⁻¹) .
• NMR : Use $^1 \text{H}$- and $^{13} \text{C}$-NMR to resolve substituent positions. For example, methoxy protons appear as singlets (~δ 3.7–3.9 ppm), while aromatic protons from the beta-carboline moiety show distinct splitting patterns .
• MS : Confirm molecular weight via high-resolution mass spectrometry (HRMS), ensuring agreement with the calculated exact mass .

Q. What preliminary biological activity assessments are recommended for this compound?

• Methodological Answer : Screen for antimicrobial and antitumor activity using standardized assays. For antimicrobial testing, employ broth microdilution (MIC determination) against Gram-positive/negative bacteria and fungi . For antitumor potential, use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) and compare IC₅₀ values with reference drugs .

Advanced Research Questions

Q. How can computational methods optimize the synthesis and reaction conditions?

• Methodological Answer : Apply quantum chemical calculations (e.g., DFT) to model reaction pathways and transition states, identifying energy barriers for key steps like cyclization. ICReDD’s approach integrates reaction path searches with experimental feedback loops to refine conditions (e.g., solvent polarity, temperature) and reduce trial-and-error experimentation .

Q. How should researchers resolve contradictions in reported spectroscopic data or reaction yields?

• Methodological Answer :

• Reproducibility Checks : Repeat experiments under identical conditions (solvent, catalyst, temperature) as original studies .
• Cross-Validation : Use complementary techniques (e.g., X-ray crystallography for unambiguous structural confirmation if NMR data conflict) .
• Statistical Analysis : Apply multivariate analysis (e.g., ANOVA) to assess variability in yield data across replicate trials .

Q. What strategies are effective for designing analogs to study structure-activity relationships (SAR)?

• Methodological Answer :

• Core Modifications : Substitute the 2,4-dimethoxyphenyl group with electron-withdrawing (e.g., nitro) or electron-donating (e.g., hydroxyl) groups to modulate electronic effects .
• Beta-Carboline Variations : Replace the 6-methoxy group with halogens (e.g., Cl, F) to enhance lipophilicity and blood-brain barrier penetration .
• Biological Testing : Use parallel synthesis to generate libraries of analogs and screen them against target-specific assays (e.g., kinase inhibition, DNA intercalation) .

Q. What advanced chromatographic techniques improve purity assessment for this compound?

• Methodological Answer :

• HPLC-PDA : Employ reverse-phase HPLC with photodiode array detection to separate and quantify impurities. Use a C18 column and gradient elution (water/acetonitrile with 0.1% TFA) .
• Chiral HPLC : Resolve enantiomers (if applicable) using chiral stationary phases (e.g., amylose-based) to assess stereochemical purity .